Cas no 338782-67-5 (1-(4-CHLOROBENZYL)-6-OXO-N-[3-(TRIFLUOROMETHYL)PHENYL]-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE)

• Product Name: 1-(4-CHLOROBENZYL)-6-OXO-N-[3-(TRIFLUOROMETHYL)PHENYL]-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE
• CAS No: 338782-67-5
• MF: C₂₀H₁₄ClF₃N₂O₂
• MW: 406.785574436188
• CID: 5270126
• Update Time: 2025-05-23

1-(4-CHLOROBENZYL)-6-OXO-N-[3-(TRIFLUOROMETHYL)PHENYL]-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLOROBENZYL)-6-OXO-N-[3-(TRIFLUOROMETHYL)PHENYL]-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE
• 1-[(4-chlorophenyl)methyl]-6-oxo-N-[3-(trifluoromethyl)phenyl]-1,6-dihydropyridine-3-carboxamide
• 1-[(4-chlorophenyl)methyl]-6-oxo-N-[3-(trifluoromethyl)phenyl]pyridine-3-carboxamide

• Inchi： 1S/C20H14ClF3N2O2/c21-16-7-4-13(5-8-16)11-26-12-14(6-9-18(26)27)19(28)25-17-3-1-2-15(10-17)20(22,23)24/h1-10,12H,11H2,(H,25,28)
• InChI Key： YHJSDJLSUBPENM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C=CC(C(NC2C=CC=C(C(F)(F)F)C=2)=O)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 654
• XLogP3: 3.9
• Topological Polar Surface Area: 49.4

Additional information on 1-(4-CHLOROBENZYL)-6-OXO-N-[3-(TRIFLUOROMETHYL)PHENYL]-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE

Introduction to 1-(4-CHLOROBENZYL)-6-Oxo-N-[3-(Trifluoromethyl)phenyl]-1,6-dihydro-3-pyridinecarboxamide (CAS No. 338782-67-5)

1-(4-CHLOROBENZYL)-6-Oxo-N-[3-(TRIFLUOROMETHYL)PHENYL]-1,6-DIHYDRO-3-PYRIDINECARBOXAMIDE is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 338782-67-5, belongs to a class of molecules that exhibit promise in the development of novel therapeutic agents. The presence of a chlorobenzyl group, a trifluoromethylphenyl moiety, and a pyridinecarboxamide backbone suggests a multifaceted interaction with biological targets, making it an intriguing subject for further investigation.

The structural composition of this compound is highly relevant to modern drug design strategies. The chlorobenzyl substituent is known for its ability to enhance lipophilicity and metabolic stability, which are critical factors in the pharmacokinetic profile of drug candidates. Additionally, the trifluoromethyl group is a common pharmacophore that imparts enhanced binding affinity and selectivity by increasing electronic density and steric hindrance. The pyridinecarboxamide core provides a hydrogen bond donor/acceptor capability, facilitating interactions with biological receptors. This combination of structural elements positions the compound as a candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymatic and protein pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The 1-(4-CHLOROBENZYL)-6-Oxo-N-[3-(TRIFLUOROMETHYL)PHENYL]-1,6-dihydro-3-pyridinecarboxamide structure exhibits potential for interaction with enzymes like kinases and proteases, which are pivotal in disease mechanisms. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against certain kinases by occupying binding pockets through its aromatic and heterocyclic moieties.

The trifluoromethylphenyl group in particular has been extensively studied for its role in enhancing the pharmacological properties of small molecules. This group not only improves binding affinity but also contributes to metabolic stability by resisting oxidative degradation. Such characteristics are highly desirable in drug candidates that require prolonged half-life and consistent bioavailability. Furthermore, the pyridinecarboxamide moiety can be modified to fine-tune solubility and bioavailability, making it a versatile scaffold for structure-activity relationship (SAR) studies.

Current research in pharmaceutical chemistry emphasizes the importance of rational drug design, where compounds are synthesized based on detailed understanding of target biology and structural requirements. The 1-(4-CHLOROBENZYL)-6-Oxo-N-[3-(TRIFLUOROMETHYL)PHENYL]-1,6-dihydro-3-pyridinecarboxamide molecule aligns well with this approach due to its well-defined structural motifs that can be optimized for specific biological activities. For instance, modifications to the chlorobenzyl group could alter binding interactions with biological targets, while changes to the pyridinecarboxamide core could enhance solubility or cell permeability.

Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the desired framework. The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. These synthetic strategies not only contribute to the availability of the compound for further studies but also provide valuable insights into developing similar molecules with tailored properties.

The potential applications of this compound extend beyond mere academic curiosity. Given its structural features, it may serve as a lead molecule for the development of drugs targeting neurological disorders where kinase inhibition is implicated. Additionally, its ability to interact with protein targets suggests utility in modulating inflammatory pathways, which are central to conditions such as rheumatoid arthritis and autoimmune diseases. As research progresses, collaborations between synthetic chemists and biologists will be crucial in validating these hypotheses through in vitro and possibly in vivo studies.

In conclusion, 1-(4-CHLOROBENZYL)-6-Oxo-N-[3-(TRIFLUOROMETHYL)PHENYL]-1,6-dihydro-3-pyridinecarboxamide (CAS No. 338782-67-5) represents a promising candidate for further exploration in drug discovery. Its unique structural composition offers multiple opportunities for optimization and application in addressing various diseases. As our understanding of biological targets continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.